![molecular formula C14H14ClFN2O3 B4141458 5-[(2-chloro-4-fluorophenoxy)methyl]-N-isopropyl-3-isoxazolecarboxamide](/img/structure/B4141458.png)
5-[(2-chloro-4-fluorophenoxy)methyl]-N-isopropyl-3-isoxazolecarboxamide
Overview
Description
5-[(2-chloro-4-fluorophenoxy)methyl]-N-isopropyl-3-isoxazolecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research areas. This compound is also known as CLPIM and is a member of the isoxazole class of compounds. In
Mechanism of Action
The mechanism of action of CLPIM involves its interaction with specific receptors or signaling pathways. In cancer cells, CLPIM has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and proliferation. In the brain, CLPIM has been shown to interact with the GABA-A receptor, which is involved in the regulation of neurotransmitter release. In the immune system, CLPIM has been shown to modulate the activity of specific immune cells such as T cells and macrophages.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CLPIM are dependent on its mechanism of action and the specific research area it is being used in. In cancer research, CLPIM has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth. In neuroscience, CLPIM has been shown to modulate the release of neurotransmitters such as GABA and glutamate, which are involved in various neurological disorders. In immunology, CLPIM has been shown to modulate the immune response and has potential applications in autoimmune diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using CLPIM in lab experiments is its specificity for certain receptors or signaling pathways, which allows for targeted research. Additionally, CLPIM has been shown to have low toxicity and is well-tolerated in animal models. However, one limitation of using CLPIM in lab experiments is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for research involving CLPIM. One area of research is the development of analogs or derivatives of CLPIM with improved solubility and efficacy. Additionally, further research is needed to fully understand the mechanism of action of CLPIM and its potential applications in various research areas. Finally, clinical trials are needed to evaluate the safety and efficacy of CLPIM in humans for potential therapeutic applications.
Scientific Research Applications
CLPIM has been used in various scientific research areas such as cancer research, neuroscience, and immunology. In cancer research, CLPIM has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. In neuroscience, CLPIM has been used to study the role of specific receptors in the brain and their involvement in various neurological disorders. In immunology, CLPIM has been shown to modulate the immune response and has potential applications in autoimmune diseases.
properties
IUPAC Name |
5-[(2-chloro-4-fluorophenoxy)methyl]-N-propan-2-yl-1,2-oxazole-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClFN2O3/c1-8(2)17-14(19)12-6-10(21-18-12)7-20-13-4-3-9(16)5-11(13)15/h3-6,8H,7H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBOHYJKROJCKOI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=NOC(=C1)COC2=C(C=C(C=C2)F)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClFN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.